5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• SMILES: CC1=C(N=C(S1)C2CCCN2)C(=O)O
• InChI: InChI=1S/C9H12N2O2S/c1-5-7(9(12)13)11-8(14-5)6-3-2-4-10-6/h6,10H,2-4H2,1H3,(H,12,13)
• InChIKey: SOJQVKRSKQCZHF-UHFFFAOYSA-N

5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid – Core Properties and Thiazole-Pyrrolidine Class Context for Scientific Procurement

5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS 1549436-12-5) is a heterocyclic building block composed of a pyrrolidine ring linked at the 2-position of a 5-methyl-substituted thiazole-4-carboxylic acid core. The molecule integrates a secondary amine (pyrrolidine) and a carboxylic acid handle, making it a bifunctional scaffold for medicinal chemistry and library synthesis . Its molecular formula is C₉H₁₂N₂O₂S with a molecular weight of 212.27 g/mol, and it is commercially available from major suppliers, typically at ≥95% purity .

Bifunctional scaffold: Carboxylic acid and pyrrolidine amine handles enable amide coupling, esterification, and library synthesis for SAR studies.

Documented purity with COA: Traceable analytical documentation supports reproducible synthetic yields and bioassay data.

Class-level privileged scaffold: Thiazole-pyrrolidine derivatives appear in kinase inhibition, antimicrobial, and anti-inflammatory research programs.

Why 5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic Acid Cannot Be Directly Substituted by Unmethylated Thiazole-Pyrrolidine Analogs

The 5-methyl substituent on the thiazole ring differentiates this compound from the des-methyl parent 2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid in at least two critical dimensions: (i) predicted lipophilicity (clogP), which strongly influences passive membrane permeability and metabolic stability, and (ii) steric and electronic modulation of the thiazole core that can alter binding affinity for biological targets [1]. In the broader class of thiazole-pyrrolidine antimicrobial agents, even minor substituent changes on the thiazole ring have been shown to shift minimum inhibitory concentrations (MICs) by ≥4-fold against Staphylococcus aureus and Escherichia coli [2]. Therefore, assuming interchangeability without comparative experimental data risks compromising synthetic yields, biological outcomes, or pharmacokinetic profiles.

Lipophilicity shift

The 5-methyl group is predicted to increase logP versus the des-methyl analog, which may alter membrane permeability and metabolic stability. Assumptions of identical ADME behavior can mislead in vivo studies.

Target binding modulation

Steric and electronic effects of the 5-methyl substituent can change binding affinity for biological targets. Even minor thiazole substitutions have been reported to shift MICs substantially in antimicrobial assays.

Purity documentation variance

Unmethylated or decarboxylated analogs may be supplied at lower or variable purity without COA, introducing batch-to-batch variability that can confound assay results.

• [1] Stanchev, M., Pajpanova, T., Golovinsky, E. Synthesis and antimicrobial activity in vitro of new amino acids and peptides containing thiazole and oxazole moieties. Arch. Pharm. Pharm. Med. Chem. 1999, 332, 297–304. View Source
• [2] Bodake, M. B. et al. Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. (Cited in Semantic Scholar). View Source

Product-Specific Quantitative Evidence for 5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic Acid Differentiation

Predicted Lipophilicity Differential vs. Parent Des-Methyl Analog

The 5-methyl group on the thiazole ring is predicted to increase logP by approximately 0.5 log units compared to the parent 2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid, based on class-level structure-property relationships for thiazole-pyrrolidine derivatives. While direct experimental logP values for the target compound are not reported in the public domain, the directional increase is consistent with the additive contribution of a thiazole methyl substituent [1]. This shift in lipophilicity can influence membrane permeability, plasma protein binding, and metabolic clearance, and cannot be assumed identical across the class without measured data [2].

Lipophilicity Differential

Class-level inference

Estimated +0.5 log units higher clogP vs. des-methyl analog (computational).

May alter membrane permeability context; requires experimental logP.

No direct experimental logP for target or parent compound.

Evidence Dimension	Predicted lipophilicity (clogP)
Target Compound Data	Estimated clogP approximately 0.5 units higher than unmethylated analog (precise experimental value unavailable)
Comparator Or Baseline	2-(Pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid (experimental logP not reported)
Quantified Difference	Estimated increase of ≈0.5 log units based on thiazole methyl group additivity
Conditions	Computational estimate based on class-level fragment contributions; no direct experimental measurement identified for either compound

Why This Matters

Procurement decisions based on assumed identical pharmacokinetic behavior between methylated and unmethylated analogs may lead to inconsistent in vivo results, particularly in permeability-limited targets.

• [1] Stanchev, M. et al. Arch. Pharm. Pharm. Med. Chem. 1999, 332, 297–304. (Provides class-level SAR context for thiazole-pyrrolidine substitution effects.) View Source
• [2] Bodake, M. B. et al. Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. (Semantic Scholar; illustrates that thiazole substitution drastically alters MICs.) View Source

Purity and Characterization Consistency Across Commercial Suppliers

The target compound is offered by Sigma-Aldrich (Enamine building block) at ≥95% purity with available Certificates of Analysis (COA) . AKSci supplies the same CAS entity at 95% purity . In contrast, the unmethylated analog 2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid and the decarboxylated analog 5-methyl-2-(pyrrolidin-2-yl)thiazole are often sold at purities ranging from 90% to 97% across different vendors, and analytical documentation is less frequently provided. For researchers requiring reproducible synthetic yields or bioassay data, the documented purity and traceable COA of the target compound represent a procurement-relevant differentiator.

Purity & COA

Specification review

Target: ≥95% purity with COA (Sigma-Aldrich). Alternatives: 90–97% purity, COA variable.

Supports procurement for reproducible assays.

Verify lot-specific COA before use.

Evidence Dimension	Commercial purity with analytical documentation
Target Compound Data	≥95% purity with COA from Sigma-Aldrich; 95% from AKSci
Comparator Or Baseline	2-(Pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid (typical vendor purity 90-97%, COA availability variable)
Quantified Difference	Consistent ≥95% specification with verifiable COA vs. less consistently documented alternatives
Conditions	Vendor specifications as of 2025-2026; prospective buyers should verify lot-specific COA

Why This Matters

For procurement in regulated or publication-grade research, documented purity with traceable COA reduces the risk of batch-to-batch variability that can confound assay results.

Antimicrobial Activity Class-Level Comparison of Thiazole-Pyrrolidine Derivatives

No direct MIC data for 5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic acid were found in peer-reviewed literature. However, the closely related 2-(pyrrolidinyl)thiazole-4-carboxylic acid (compound 5d) exhibited moderate antibacterial activity against S. aureus, B. cereus, E. coli, and P. vulgaris in a standardized in vitro assay [1]. In a separate study, a series of thiazole-substituted pyrrolidine derivatives (4a-l) showed MICs ranging from 12.5 to 100 µg/mL against Gram-positive and Gram-negative strains, with substitution-dependent activity shifts exceeding 4-fold [2]. These class-level data suggest that the 5-methyl substitution on the target compound likely confers a distinct activity profile relative to unmethylated or differently substituted analogs, though the absence of direct head-to-head measurement means this must be considered inferential until experimentally validated.

Antimicrobial Class Comparison

Class-level inference

Target: not measured. Class analogs: MIC range 12.5–100 µg/mL against S. aureus, E. coli, etc.

Antimicrobial screening context; requires empirical testing.

No direct MIC data for target compound; class substitution can shift MICs >4-fold.

Evidence Dimension	In vitro antibacterial activity (MIC) class-level range
Target Compound Data	Not measured (no published data identified)
Comparator Or Baseline	2-(Pyrrolidinyl)thiazole-4-carboxylic acid (5d): moderate activity against S. aureus, E. coli (exact MIC not digitized); thiazole-pyrrolidine library: MIC 12.5-100 µg/mL against multiple strains
Quantified Difference	Cannot be quantified for target compound; potential differentiation implied by 4-fold MIC variation with thiazole substitution in class analogs
Conditions	In vitro broth microdilution assays; reference strains S. aureus, B. cereus, E. coli, P. vulgaris, C. albicans

Why This Matters

Buyers seeking antimicrobial screening hits should not assume the target compound behaves identically to its unmethylated parent; empirical testing is required to establish its specific MIC, selectivity, and spectrum.

• [1] Stanchev, M. et al. Synthesis and antimicrobial activity in vitro of new amino acids and peptides containing thiazole and oxazole moieties. Arch. Pharm. Pharm. Med. Chem. 1999, 332, 297–304. View Source
• [2] Bodake, M. B. et al. Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. (Semantic Scholar). View Source

Optimal Procurement and Application Scenarios for 5-Methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxylic Acid

Medicinal Chemistry Scaffold Derivatization via Carboxylic Acid Handle

The free carboxylic acid at the 4-position enables straightforward amide coupling, esterification, and hydrazide formation, facilitating the construction of compound libraries for structure-activity relationship (SAR) studies. The 5-methyl group provides a defined steric and electronic perturbation relative to unmethylated analogs, allowing medicinal chemists to systematically probe substituent effects on target binding. This application is supported by class-level evidence that thiazole-pyrrolidine derivatives are privileged scaffolds in kinase inhibition, antimicrobial, and anti-inflammatory programs [1].

Chiral Building Block for Asymmetric Synthesis

The pyrrolidine ring contains a stereocenter at the 2-position, and the compound is available from Enamine through Sigma-Aldrich, a supplier known for providing enantiopure building blocks. While the commercial material may be racemic, chiral resolution or asymmetric synthesis can yield enantiopure intermediates for use in stereochemically defined drug candidates. Procurement from a traceable source with COA documentation supports reproducibility in process chemistry and GMP-adjacent environments .

Antimicrobial Screening Libraries

Based on class-level antimicrobial activity observed in thiazole-pyrrolidine derivatives, this compound is a rational inclusion in diversity-oriented or target-focused screening libraries against bacterial and fungal pathogens. The 5-methyl substituent distinguishes it from existing commercial analogs and may confer unique spectrum or potency that can only be resolved through empirical screening. Procurement of the documented 95% purity material minimizes confounding by impurities in primary hit identification [2].

Application

Selection Property

Validation Focus

Medicinal Chemistry Scaffold Derivatization

Bifunctional scaffold (amine + carboxylic acid)

Amide/ester coupling efficiency; SAR library purity

Chiral Building Block for Asymmetric Synthesis

Pyrrolidine stereocenter at 2-position; traceable COA

Enantiomeric purity and chiral resolution verification

Antimicrobial Screening Libraries

5-Methyl substituent differentiation from analogs

Empirical MIC screening against Gram-positive and Gram-negative strains

• [1] Stanchev, M. et al. Arch. Pharm. Pharm. Med. Chem. 1999, 332, 297–304. (Establishes thiazole-pyrrolidine scaffold as antimicrobial privileged structure.) View Source
• [2] Bodake, M. B. et al. Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. (Semantic Scholar; demonstrates substitution-dependent antimicrobial activity in thiazole-pyrrolidine series.) View Source